Cas no 28989-52-8 (4-(furan-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(furan-2-yl)-1,3-thiazol-2-amine
• CAS No: 28989-52-8
• MF: C₇H₆N₂OS
• MW: 166.200339794159
• MDL: MFCD01167261
• CID: 240161
• PubChem ID: 727834
• Update Time: 2025-10-29

4-(furan-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(Furan-2-yl)thiazol-2-amine
• 2-Amino-4-(2-furyl)thiazole
• 2-Thiazol amine,4-(2-furanyl)
• 2-Thiazolamine,4-(2-furanyl)-
• 4-(furan-2-yl)-1,3-thiazol-2-amine
• 4-Furan-2-yl-thiazol-2-ylamine
• C7H6N2OS
• F0863-0373
• HMS3313J19
• AKOS000123657
• 4-(2-Furyl)-1,3-thiazol-2-amine, AldrichCPR
• 4-(2-furyl)-1,3-thiazol-2-amine
• CGJGALUSBPYALD-UHFFFAOYSA-
• BS-22193
• SCHEMBL653613
• Oprea1_791923
• 4-(furan-2-yl)-1, 3-thiazol-2-amine
• InChI=1/C7H6N2OS/c8-7-9-5(4-11-7)6-2-1-3-10-6/h1-4H,(H2,8,9)
• Z48847660
• EN300-40921
• MFCD01167261
• BDBM60368
• MLS000056905
• CGJGALUSBPYALD-UHFFFAOYSA-N
• DTXSID30352488
• 2-Thiazolamine, 4-(2-furanyl)-
• cid_727834
• 28989-52-8
• SMR000066285
• A846631
• 2-Thiazolamine, 4-(2-furanyl)
• CHEMBL1571786
• [4-(2-furyl)thiazol-2-yl]amine
• SB61514
• HMS2161N11
• 4-(2-furanyl)-2-thiazolamine
• STK895605
• BBL022392
• G90732
• 4-(2-Furyl)thiazol-2-amine

• MDL： MFCD01167261
• Inchi： 1S/C7H6N2OS/c8-7-9-5(4-11-7)6-2-1-3-10-6/h1-4H,(H2,8,9)
• InChI Key： CGJGALUSBPYALD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1=CC=CO1

Computed Properties

• Exact Mass: 166.02000
• Monoisotopic Mass: 166.02008399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.356
• Melting Point: 126-127.0 ºC
• Boiling Point: 337.9±17.0 °C at 760 mmHg
• Flash Point: 158.1±20.9 °C
• PSA: 80.29000
• LogP: 2.56650
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-(furan-2-yl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-(furan-2-yl)-1,3-thiazol-2-amine

4-(Furan-2-yl)-1,3-thiazol-2-amine (CAS No. 28989-52-8): A Versatile Heterocyclic Compound with Emerging Applications

The compound 4-(furan-2-yl)-1,3-thiazol-2-amine (CAS No. 28989-52-8) represents an intriguing heterocyclic structure that combines furan and thiazole moieties, offering unique chemical properties and potential applications across various scientific domains. This furan-thiazole hybrid molecule has garnered increasing attention in recent years due to its structural features that make it valuable for pharmaceutical research, material science, and synthetic chemistry applications.

Chemically classified as a furan-substituted thiazole derivative, this compound features a thiazole ring at its core with an amine group at position 2 and a furan-2-yl substituent at position 4. The molecular formula C₇H₆N₂OS reflects its moderate molecular weight of 166.20 g/mol, contributing to its favorable physicochemical properties. Researchers particularly value this thiazol-2-amine derivative for its balanced lipophilicity and potential hydrogen bonding capacity, which are crucial factors in drug design and material applications.

Recent scientific literature highlights the growing interest in 4-(furan-2-yl)-1,3-thiazol-2-amine as a building block for more complex molecular architectures. Its furan-thiazole scaffold serves as an excellent platform for developing novel compounds with potential biological activities. Many researchers are investigating its use as a precursor for heterocyclic drug candidates, particularly in areas such as antimicrobial agents and enzyme inhibitors. The compound's structural features allow for diverse chemical modifications, making it a versatile intermediate in medicinal chemistry.

The synthesis of 4-(furan-2-yl)-1,3-thiazol-2-amine typically involves the condensation of appropriate furan-containing precursors with thiazole-forming reagents. Modern synthetic approaches emphasize green chemistry principles, with researchers developing more efficient and environmentally friendly routes to this valuable furan-thiazole hybrid. These advancements address current concerns about sustainable chemical production while maintaining high yields and purity standards required for research and industrial applications.

In material science, the furan-thiazole conjugate structure of this compound shows promise for developing advanced functional materials. Its conjugated π-system and potential for molecular stacking make it interesting for organic electronic applications. Recent studies explore its incorporation into organic semiconductors and photovoltaic materials, capitalizing on the growing demand for sustainable energy solutions. The compound's ability to form stable complexes with various metals also opens possibilities in catalysis and sensor development.

Analytical characterization of 4-(furan-2-yl)-1,3-thiazol-2-amine typically employs techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm the compound's structure and purity, which are essential for research applications. The thiazol-2-amine moiety produces characteristic spectroscopic signatures that aid in identification and quality control, particularly important for pharmaceutical applications where compound integrity is critical.

The stability profile of this furan-containing thiazole has been extensively studied under various conditions. It demonstrates good thermal stability up to moderate temperatures, making it suitable for many chemical processes. Storage recommendations typically suggest protection from prolonged light exposure and moisture, common precautions for many heterocyclic amine compounds. These stability characteristics contribute to its growing popularity as a research chemical and potential intermediate.

Current market trends show increasing demand for specialized heterocyclic building blocks like 4-(furan-2-yl)-1,3-thiazol-2-amine, driven by expanding pharmaceutical research and materials development. Suppliers are responding with improved production scales and purity grades to meet diverse research needs. The compound's relative accessibility compared to more complex analogs makes it particularly attractive for academic and industrial laboratories exploring new applications of furan-thiazole hybrids.

Safety considerations for handling 4-(furan-2-yl)-1,3-thiazol-2-amine follow standard laboratory practices for organic compounds. While not classified as highly hazardous, proper personal protective equipment and ventilation are recommended during manipulation. Material safety data sheets provide detailed handling instructions, reflecting the chemical industry's commitment to responsible research practices. These precautions align with current laboratory safety standards and regulatory requirements.

Future research directions for this thiazole derivative may explore its potential in emerging fields such as bioorthogonal chemistry and targeted drug delivery systems. The compound's structural features offer opportunities for click chemistry applications and smart material design. Additionally, computational chemistry approaches are being employed to predict new derivatives and optimize the furan-thiazole scaffold for specific applications, reflecting the growing integration of AI in chemical research.

In conclusion, 4-(furan-2-yl)-1,3-thiazol-2-amine (CAS No. 28989-52-8) represents a versatile and increasingly important heterocyclic compound with broad potential across multiple scientific disciplines. Its unique furan-thiazole structure, synthetic accessibility, and modifiable properties position it as a valuable tool for researchers developing new pharmaceuticals, advanced materials, and innovative chemical solutions. As scientific understanding of this compound grows, so too will its applications in addressing contemporary challenges in health, energy, and technology.